Cas no 1261914-24-2 (3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid)

3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid is a fluorinated and chlorinated benzoic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring both fluorine and chlorine substituents, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of biologically active compounds. The dichlorophenyl group contributes to increased lipophilicity, while the fluorine atom can improve metabolic stability. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors or receptor modulators. Its high purity and well-defined structure ensure consistency in research applications. Proper handling and storage are recommended due to its reactive functional groups.

3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid structure

1261914-24-2 structure

Product Name:3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid

CAS No:1261914-24-2

MF:C₁₃H₇Cl₂FO₂

MW:285.097885370255

MDL:MFCD18321914

CID:2763133

PubChem ID:53227744

Update Time:2025-06-07

3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid, 95%
- MFCD18321914
- DTXSID20691277
- 3-(3,5-DICHLOROPHENYL)-4-FLUOROBENZOIC ACID
- 3',5'-Dichloro-6-fluoro[1,1'-biphenyl]-3-carboxylic acid
- 1261914-24-2
- 3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid
- MDL： MFCD18321914
- Inchi： 1S/C13H7Cl2FO2/c14-9-3-8(4-10(15)6-9)11-5-7(13(17)18)1-2-12(11)16/h1-6H,(H,17,18)
- InChI Key： IKMMOVAFHHYVMV-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)C1C(=CC=C(C(=O)O)C=1)F)Cl

Computed Properties

Exact Mass: 283.9807130Da
Monoisotopic Mass: 283.9807130Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 37.3Å²

3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB329189-5 g	3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid, 95%; .	1261914-24-2	95%	5g	€1159.00	2023-04-26
Alichem	A011010135-250mg	3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid	1261914-24-2	97%	250mg	489.60 USD	2021-05-31
Alichem	A011010135-500mg	3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid	1261914-24-2	97%	500mg	815.00 USD	2021-05-31
Alichem	A011010135-1g	3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid	1261914-24-2	97%	1g	1,460.20 USD	2021-05-31
abcr	AB329189-5g	3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid, 95%; .	1261914-24-2	95%	5g	€1159.00	2025-04-21